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Cat. No.: B1681994 Get Quote

Application Notes and Protocols for SR14150
For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation of stock solutions of

SR14150, a selective Nociceptin/Orphanin FQ (NOP) receptor partial agonist. Due to the

limited availability of public data on the solubility of SR14150, this document outlines a general

procedure for handling the compound and a recommended method for determining its solubility

in common laboratory solvents. The provided protocols are intended to ensure accurate and

reproducible experimental results.

Introduction to SR14150
SR14150 is a potent and selective partial agonist for the Nociceptin/Orphanin FQ (NOP)

receptor, also known as the opioid receptor-like 1 (ORL1) receptor. It also exhibits weak partial

agonist activity at the mu-opioid receptor. The NOP receptor system is implicated in a variety of

physiological processes, including pain modulation, anxiety, and reward. As such, SR14150 is

a valuable pharmacological tool for investigating the roles of the NOP receptor in these

processes and for the potential development of novel therapeutics. Accurate preparation of

SR14150 stock solutions is the first critical step for reliable in vitro and in vivo studies.
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A summary of the key physicochemical properties of SR14150 is presented in the table below.

This information is essential for accurate stock solution preparation and concentration

calculations.

Property Value

Chemical Name 1-(1-Cyclooctylpiperidin-4-yl)-indolin-2-one

CAS Number 709024-69-1

Molecular Formula C₂₁H₃₀N₂O

Molecular Weight 326.48 g/mol

Appearance Solid powder

Solubility of SR14150
Quantitative solubility data for SR14150 in common laboratory solvents is not readily available

in published literature or supplier datasheets. It is therefore highly recommended that

researchers empirically determine the solubility of SR14150 in the desired solvent before

preparing a high-concentration stock solution.

Recommended Solvents for Solubility Testing:

Dimethyl sulfoxide (DMSO)

Ethanol (EtOH)

Protocol for Solubility Determination:

Preparation: Weigh out a small, precise amount of SR14150 powder (e.g., 1 mg).

Solvent Addition: Add a small, measured volume of the chosen solvent (e.g., 100 µL of

DMSO) to the powder.

Dissolution: Vortex the mixture thoroughly for 1-2 minutes. Gentle warming (to 37°C) and

sonication may aid in dissolution.
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Observation: Visually inspect the solution for any undissolved particles.

Incremental Addition: If the solid has completely dissolved, continue to add small, measured

volumes of the solvent, vortexing after each addition, until the solution becomes saturated

(i.e., precipitation is observed).

Calculation: Calculate the approximate solubility based on the total volume of solvent

required to dissolve the initial mass of SR14150.

Experimental Protocols
Preparation of a 10 mM SR14150 Stock Solution in
DMSO (Hypothetical)
This protocol is based on a hypothetical solubility of SR14150 in DMSO. The actual

concentration achievable should be determined using the solubility determination protocol

above.

Materials:

SR14150 powder

Anhydrous dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Procedure:

Pre-weighing: Allow the vial of SR14150 to equilibrate to room temperature before opening

to prevent condensation.
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Weighing: Accurately weigh out the desired amount of SR14150. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 3.265 mg of SR14150 (Molecular Weight = 326.48

g/mol ). Calculation: (10 mmol/L) * (1 L/1000 mL) * (326.48 g/mol ) * (1000 mg/g) * 1 mL =

3.265 mg

Dissolution: Add the weighed SR14150 to a microcentrifuge tube. Add the appropriate

volume of DMSO (in this example, 1 mL).

Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. If

necessary, briefly sonicate the tube in a water bath to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.

Storage and Stability
Proper storage of SR14150 powder and its stock solutions is crucial for maintaining its

chemical integrity and biological activity.

Form
Storage
Temperature

Duration Notes

Solid Powder 0 - 4°C
Short-term (days to

weeks)

Store in a dry, dark

place.

-20°C
Long-term (months to

years)

Store in a dry, dark

place.

Stock Solution -20°C Short-term (weeks)
Minimize freeze-thaw

cycles.

-80°C Long-term (months)
Recommended for

prolonged storage.

Note: The stability of SR14150 in solution over time has not been extensively reported. It is

recommended to prepare fresh stock solutions regularly and to visually inspect for any signs of

precipitation before use.
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Visualizations
Workflow for SR14150 Stock Solution Preparation
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Caption: Workflow for preparing SR14150 stock solution.
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Caption: Simplified NOP receptor signaling pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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